Cas no 23582-02-7 (Bis(2-diphenylphosphinoethyl)phenylphosphine)

Bis(2-diphenylphosphinoethyl)phenylphosphine is a multidentate phosphine ligand widely used in coordination chemistry and homogeneous catalysis. Its key advantage lies in its flexible, tripodal structure, which allows for strong chelation to transition metals, enhancing catalytic stability and activity. The presence of both phenyl and diphenylphosphinoethyl groups provides steric and electronic tunability, making it suitable for a range of reactions, including cross-coupling and hydrogenation processes. The ligand's robust coordination properties contribute to improved selectivity and efficiency in metal-catalyzed transformations. Its synthesis and applications are well-documented in organometallic chemistry, particularly in systems requiring precise control over metal-ligand interactions.

Bis(2-diphenylphosphinoethyl)phenylphosphine structure

23582-02-7 structure

Product Name:Bis(2-diphenylphosphinoethyl)phenylphosphine

CAS No:23582-02-7

MF:C₃₄H₃₃P₃

MW:534.547111272812

MDL:MFCD00003048

CID:261973

PubChem ID:24855686

Update Time:2025-05-28

Bis(2-diphenylphosphinoethyl)phenylphosphine Chemical and Physical Properties

Names and Identifiers

- ((Phenylphosphinediyl)bis(ethane-2,1-diyl))bis(diphenylphosphine)
- Bis(2-diphenylphosphinoethyl)phenylphosphine
- bis(2-diphenylphosphanylethyl)-phenylphosphane
- Phosphine,bis[2-(diphenylphosphino)ethyl]phenyl-
- (Ph2PCH2CH2)2PPh
- 1,1,4,7,7-pentaphenyl-1,4,7-triphosphaheptane
- 1,2-bis(diphenylphosphinoethyl)phenylphosphine
- Bis(2-(diphenylphosphino)ethyl)phenylphosphine
- Phenylbis(diphenylphosphinoethyl)phosphine
- Phosphine,bis[2-(diphenylphosphino)ethyl]phenyl
- Bis[2-(diphenylphosphino)ethyl]phenylphosphine
- Bis(2-diphenylphosphinoethyl)phenylphosphine, 97%
- 2,2'-(phenylphosphinediyl)bis(ethane-2,1-diyl)bis(diphenylphosphine)
- A816779
- EINECS 245-753-8
- DTXSID70178220
- SY066612
- Phosphine, bis[2-(diphenylphosphino)ethyl]phenyl-
- NSC164873
- NSC-164873
- bis(2-diphenylphosphanylethyl)-phenyl-phosphane
- NSC 164873
- MFCD00003048
- J-015155
- CHEMBL69711
- UNII-RL599PNU27
- NS00051139
- 23582-02-7
- CS-W009609
- Bis(2-(diphenylphosphino)ethyl)(phenyl)phosphine
- AKOS007929984
- A12317
- YAA58202
- RL599PNU27
- SCHEMBL1577062
- FT-0623112
- NSC-635021
- (2-[[2-(Diphenylphosphino)ethyl](phenyl)phosphino]ethyl)(diphenyl)phosphine #
- NSC635021
- AXVOAMVQOCBPQT-UHFFFAOYSA-N
- Bis(2-biphenylphosphinoethyl) phenylphosphine
- DB-009581
- MDL： MFCD00003048
- Inchi： 1S/C34H33P3/c1-6-16-30(17-7-1)35(26-28-36(31-18-8-2-9-19-31)32-20-10-3-11-21-32)27-29-37(33-22-12-4-13-23-33)34-24-14-5-15-25-34/h1-25H,26-29H2
- InChI Key： AXVOAMVQOCBPQT-UHFFFAOYSA-N
- SMILES： P(C1C=CC=CC=1)(CCP(C1C=CC=CC=1)C1C=CC=CC=1)CCP(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 534.18000
Monoisotopic Mass: 534.18
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 37
Rotatable Bond Count: 11
Complexity: 512
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 7.1
Topological Polar Surface Area: 0A^2

Experimental Properties

Color/Form: Not determined
Melting Point: 130-132 °C (lit.)
Boiling Point: 645.4 °C at 760 mmHg
Flash Point: 367.3 °C
PSA: 40.77000
LogP: 7.05960
Solubility: Not determined

Bis(2-diphenylphosphinoethyl)phenylphosphine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：UN 2811 6.1/PG 3
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S37/39-S26-S36/37/39-S28-S22
Hazardous Material Identification：
Risk Phrases：R36/37/38

Bis(2-diphenylphosphinoethyl)phenylphosphine Customs Data

HS CODE：29319090

Bis(2-diphenylphosphinoethyl)phenylphosphine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	259101-1G	Bis(2-diphenylphosphinoethyl)phenylphosphine	23582-02-7		1g	¥653.24	2023-12-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	259101-5G	Bis(2-diphenylphosphinoethyl)phenylphosphine	23582-02-7		5g	¥1841.41	2023-12-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-0350-1g	Bis(2-diphenylphosphinoethyl)phenylphosphine	23582-02-7	97%TRIPHOS	1g	655CNY	2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	15-0350-5g	Bis(2-diphenylphosphinoethyl)phenylphosphine	23582-02-7	97%TRIPHOS	5g	2650CNY	2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-KP727-1g	Bis(2-diphenylphosphinoethyl)phenylphosphine,97%TRIPHOS	23582-02-7	97%	1g	￥680.0	2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-KP727-200mg	Bis(2-diphenylphosphinoethyl)phenylphosphine,97%TRIPHOS	23582-02-7	97%	200mg	￥208.0	2022-07-28
TRC	P077480-250mg	((Phenylphosphinediyl)bis(ethane-2,1-diyl))bis(diphenylphosphine)	23582-02-7		250mg	$ 110.00	2022-06-02
TRC	P077480-500mg	((Phenylphosphinediyl)bis(ethane-2,1-diyl))bis(diphenylphosphine)	23582-02-7		500mg	$ 180.00	2022-06-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R028544-1g	Bis(2-diphenylphosphinoethyl)phenylphosphine	23582-02-7	97%	1g	￥852	2024-05-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R028544-5g	Bis(2-diphenylphosphinoethyl)phenylphosphine	23582-02-7	97%	5g	￥2235	2024-05-24

Bis(2-diphenylphosphinoethyl)phenylphosphine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:23582-02-7)双(2-二苯基膦乙基)苯基磷

Order Number:LE1730112

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:35

Price ($):discuss personally

Email:18501500038@163.com

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:23582-02-7)Bis(2-diphenylphosphinoethyl)phenylphosphine

Order Number:A816779

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:08

Price ($):223.0

Email:sales@amadischem.com

Product Official Link

Bis(2-diphenylphosphinoethyl)phenylphosphine Related Literature

1. Tuneable reactivity with PPh3 and SnX2 of four- and five-coordinate Pd(ii) and Pt(ii) complexes containing polyphosphines

Damián Fernández-Anca,M. Inés García-Seijo,M. Esther García-Fernández Dalton Trans. 2013 42 10221
2. Tripodal polyphosphine ligands as inductors of chelate ring-opening processes in mononuclear palladium(ii) and platinum(ii) compounds. The X-ray crystal structure of two derivatives containing dangling phosphorus

Damián Fernández-Anca,M. Inés García-Seijo,M. Esther García-Fernández Dalton Trans. 2010 39 2327
3. Reactivity of a cationic square-planar palladium(II) chloro complex containing bis[2-(diphenylphosphino)ethyl]amine: chloro substitutions by anionic ligands and formation of neutral digold(I) compounds possessing linear PAuX fragments. The X-Ray crystal structure of Au2[Ph2P(CH2)2N(NO)(CH2)2PPh2]Cl2

M. Inés García-Seijo,Abraha Habtemariam,Simon Parsons,R. O. Gould,M. Esther García-Fernández New J. Chem. 2002 26 636
4. Ring-opening reactions induced by gold(i) of five- and four-coordinate palladium(ii) and platinum(ii) complexes containing tripodal or linear polyphosphines

Damián Fernández,María I. García-Seijo,Alfonso Casti?eiras,María E. García-Fernández Dalton Trans. 2004 2526
5. Models of the iron-only hydrogenase enzyme: structure, electrochemistry and catalytic activity of Fe2(CO)3(μ-dithiolate)(μ,κ1,κ2-triphos)

David G. Unwin,Shishir Ghosh,Faith Ridley,Michael G. Richmond,Katherine B. Holt,Graeme Hogarth Dalton Trans. 2019 48 6174

Related Categories

23582-02-7 (Bis(2-diphenylphosphinoethyl)phenylphosphine) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:23582-02-7)双(2-二苯基膦乙基)苯基磷

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:23582-02-7)Bis(2-diphenylphosphinoethyl)phenylphosphine

Purity:99%

Quantity:5g

Price ($):223.0